5-Isocyanato-2-methylpyridine
Cat. No. B1311455
Key on ui cas rn:
732245-99-7
M. Wt: 134.14 g/mol
InChI Key: WWBMYUQLNXLJJC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07576082B2
Procedure details
To a suspension of 6-methyl-nicotinic acid (0.41 g, 3 mmol) (Aldrich) in toluene (15 mL) was added diphenylphosphoryl azide (0.958 g, 3.5 mmol) (Aldrich), followed by the addition of triethylamine (0.35 g, 3.6 mmol) (Aldrich). The mixture was stirred at room temperature for 30 minutes and the mixture became clear. Then the mixture was heated at 80° C. for 2 hours. The mixture was cooling down to room temperature to give crude 5-isocyanato2-methyl-pyridine as 0.2 M solution of toluene and used for the next step without further purification.
Name
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:10]=[CH:9][C:5](C(O)=O)=[CH:4][N:3]=1.C1(P(N=[N+]=[N-])(C2C=CC=CC=2)=[O:18])C=CC=CC=1.C([N:30]([CH2:33]C)CC)C>C1(C)C=CC=CC=1>[N:30]([C:5]1[CH:9]=[CH:10][C:2]([CH3:1])=[N:3][CH:4]=1)=[C:33]=[O:18]
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Step Two
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Name
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|
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Quantity
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0.41 g
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Type
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reactant
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Smiles
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CC1=NC=C(C(=O)O)C=C1
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Name
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Quantity
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15 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Step Three
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Name
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Quantity
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0.958 g
|
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Type
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reactant
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Smiles
|
C1(=CC=CC=C1)P(=O)(C1=CC=CC=C1)N=[N+]=[N-]
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Step Four
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Name
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Quantity
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0.35 g
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at room temperature for 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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Then the mixture was heated at 80° C. for 2 hours
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|
Duration
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2 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was cooling down to room temperature
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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Type
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product
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Smiles
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N(=C=O)C=1C=CC(=NC1)C
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Name
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Type
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product
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|
Smiles
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MOLARITY |
Source
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Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
